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Introduction

This technical guide provides a comprehensive overview of the core thermochemical properties
of 4-nitropyridine N-oxide (CsH4N203, CAS No: 1124-33-0). While the target of interest is
often 4-nitropyridine, its instability in the solid state makes direct experimental measurement
of its thermochemical properties, such as the enthalpy of formation, challenging.[1]
Consequently, this guide focuses on the more stable and well-characterized derivative, 4-
nitropyridine N-oxide. The data and methodologies presented are crucial for understanding
the energetic landscape of this class of compounds, which is vital for applications in drug
development, materials science, and process safety.

This document summarizes key quantitative data, details the experimental protocols used for
their determination, and provides visualizations to illustrate the relationships between these
thermodynamic quantities and the experimental workflows.

Core Thermochemical Data

The thermochemical properties of 4-nitropyridine N-oxide have been determined through
precise calorimetric and effusion techniques. The standard molar enthalpies of combustion
(AcH°®), sublimation (AsubH°), and formation (AfH°) for the crystalline solid at T = 298.15 K are
summarized below. It is important to note that different studies have reported slightly varying
values, which are presented here for a comprehensive comparison.
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Table 1: Summary of Standard Molar Thermochemical Properties of 4-Nitropyridine N-Oxide
(at T = 298.15 K)

Thermochemical
Symbol Value (kJ-mol-?) Reference
Property

Standard Molar
Enthalpy of AcHe°(cr) -2556.3 £+ 0.5

Combustion (solid)

[Acree, Tucker, et al.,
1995][2]

[Lebedev, Chironov, et

-2551.0+1.7
al., 1995][2]
Standard Molar
[Acree, Tucker, et al.,
Enthalpy of AsubH° 108.9+0.3
o 1995][1]
Sublimation
Standard Molar
) [Acree, Tucker, et al.,
Enthalpy of Formation  AfH°(cr) 17.1+0.8
_ 1995][1][2]
(solid)
[Lebedeyv, Chironov, et
11.7+1.7
al., 1995][2]
Standard Molar )
_ Derived from Acree, et
Enthalpy of Formation  AfH°(g) 126.0+0.9

(9a9) al[1][2]

Note: The standard molar enthalpy of formation in the gaseous state is derived from the
experimental values for the solid state and the enthalpy of sublimation (AfH°(g) = AfH°(cr) +
AsubH®).

The experimental heat capacity (Cp) for solid 4-nitropyridine N-oxide was not available in the
literature reviewed for this guide.

Experimental Protocols

The determination of the thermochemical data presented above relies on meticulous
experimental procedures. The following sections detail the methodologies for the key

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b072724?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C1124330&Mask=2
https://webbook.nist.gov/cgi/inchi?ID=C1124330&Mask=2
https://www.researchgate.net/publication/244384769_Enthalpies_of_combustion_of_4-nitropyridine_N-oxide_and_pyridine-3-carboxylic_acid_N-oxide_the_dissociation_enthalpies_of_the_N-O_bonds_in_pyridine_N-oxide_derivatives
https://www.researchgate.net/publication/244384769_Enthalpies_of_combustion_of_4-nitropyridine_N-oxide_and_pyridine-3-carboxylic_acid_N-oxide_the_dissociation_enthalpies_of_the_N-O_bonds_in_pyridine_N-oxide_derivatives
https://webbook.nist.gov/cgi/inchi?ID=C1124330&Mask=2
https://webbook.nist.gov/cgi/inchi?ID=C1124330&Mask=2
https://www.researchgate.net/publication/244384769_Enthalpies_of_combustion_of_4-nitropyridine_N-oxide_and_pyridine-3-carboxylic_acid_N-oxide_the_dissociation_enthalpies_of_the_N-O_bonds_in_pyridine_N-oxide_derivatives
https://webbook.nist.gov/cgi/inchi?ID=C1124330&Mask=2
https://www.benchchem.com/product/b072724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

experiments cited.

Static-Bomb Calorimetry (for Enthalpy of Combustion)

The standard enthalpy of combustion is determined using a static-bomb calorimeter. This

technique measures the heat released when a substance is completely burned in a constant-

volume container filled with excess oxygen.

Methodology:

Sample Preparation: A pellet of crystalline 4-nitropyridine N-oxide of a known mass
(typically around 1 gram) is placed in a crucible inside the calorimeter's bomb.

Bomb Assembly: A fuse wire (often platinum or iron) is connected to electrodes within the
bomb, positioned to contact the sample pellet.

Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately
30 atm to ensure complete combustion.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated
container (the calorimeter). A high-precision thermometer and a stirrer are placed in the
water.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at regular intervals before, during,
and after combustion until a stable final temperature is reached.

Corrections and Calculation: The raw temperature change is corrected for heat exchange
with the surroundings and the heat released by the ignition wire. The energy equivalent of
the calorimeter (heat capacity, Ccal), determined by burning a standard substance like
benzoic acid, is used to calculate the total heat released (q). The standard enthalpy of
combustion is then calculated from this value, accounting for the mass of the sample and
converting from a constant volume process (AU) to a constant pressure process (AH).

Microcalorimetry and Knudsen Effusion (for Enthalpy of
Sublimation)
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The standard enthalpy of sublimation, the energy required for a substance to transition from
solid to gas, was determined using microcalorimetry and the Knudsen effusion method.

Methodology (Knudsen Effusion):

Cell Preparation: A small amount of the 4-nitropyridine N-oxide sample is placed into a
Knudsen cell, a small container with a precisely machined, small orifice (typically <1 mm in
diameter).

Vacuum System: The cell is placed inside a high-vacuum chamber. The system is evacuated
to a pressure low enough that the mean free path of the effusing molecules is much larger
than the orifice diameter, preventing intermolecular collisions in the vicinity of the orifice.

Isothermal Measurement: The cell is heated to and maintained at a constant, known
temperature. At this temperature, the sample establishes a vapor pressure inside the cell.

Mass Loss Measurement: Molecules from the vapor phase effuse through the orifice into the
vacuum. The rate of mass loss ( dm/dt ) from the cell is measured over a period of time. This
can be done by continuous measurement with a high-precision microbalance or by weighing
the cell before and after the experiment.

Vapor Pressure Calculation: The vapor pressure (P) at that temperature is calculated using
the Hertz-Knudsen equation: P = (dm/dt) * (1/A) * sqrt(2rtRT/M) where A is the area of the
orifice, R is the ideal gas constant, T is the absolute temperature, and M is the molar mass of
the substance.

Enthalpy of Sublimation Calculation: The experiment is repeated at several different
temperatures. The enthalpy of sublimation (AsubH®) is then determined from the slope of a
plot of In(P) versus 1/T, according to the Clausius-Clapeyron equation.

Visualizations

The following diagrams illustrate the experimental workflow for bomb calorimetry and the
thermodynamic cycle used to derive the enthalpy of formation.
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Experimental Workflow for Bomb Calorimetry.
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Thermodynamic Cycle for Enthalpy of Formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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